(E)-5-chloropent-3-enenitrile

• IUPAC Name: (E)-5-chloropent-3-enenitrile
• InChI: InChI=1S/C5H6ClN/c6-4-2-1-3-5-7/h1-2H,3-4H2/b2-1+
• InChI Key: MZTSMFMGZMDYGL-OWOJBTEDSA-N
• Canonical SMILES: C(C=CCCl)C#N
• Isomeric SMILES: C(/C=C/CCl)C#N
• Molecular Formula: C5H6ClN
• Molecular Weight: 115.56 g/mol
• CAS RN: 878383-01-8

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It may include retrosynthetic analysis, which is a technique for planning an organic synthesis by transforming a target molecule into simpler precursor structures.

Molecular Structure Analysis

This involves understanding the spatial arrangement of atoms in the chemical compound and the chemical bonds that hold the atoms together. Techniques like X-ray crystallography, NMR spectroscopy, etc., are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reagents and conditions needed for the reaction, the mechanism of the reaction, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, reactivity, etc. These properties can often be predicted based on the compound’s structure and are confirmed through experiments.

Mechanism of Action

This is particularly relevant for biologically active compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

This involves understanding the risks associated with handling and disposing of the compound. Material Safety Data Sheets (MSDS) are a common source of this information.

Future Directions

This involves identifying areas of ongoing or future research involving the compound. This could include potential applications, unsolved problems, or new methods of synthesis.